Methyl 2-(5-(4-ethoxyphenyl)isoxazole-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[5-(4-ethoxyphenyl)-1,2-oxazole-3-carbonyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H22N2O5S/c1-3-28-14-10-8-13(9-11-14)17-12-16(24-29-17)20(25)23-21-19(22(26)27-2)15-6-4-5-7-18(15)30-21/h8-12H,3-7H2,1-2H3,(H,23,25)
• InChI Key: YLWIAABHIQQGQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol
• CAS No.: 898516-11-5

Description

The compound contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs. It also contains a tetrahydrobenzo[b]thiophene group, which is a sulfur-containing heterocycle, and a carboxamide group, which is a common functional group in bioactive molecules.

Molecular Structure Analysis

The structure of isoxazole derivatives can be determined using techniques such as 2D NMR, including the COSY, HMBC (heteronuclear multiple bond correlation), and NOESY (nuclear overhauser effect spectroscopy) spectra.

Chemical Reactions Analysis

The chemical reactions involving isoxazole rings are diverse. Most synthetic methods for isoxazole synthesis employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can be determined using various techniques. For example, the form of the compound can be determined to be solid.

Mechanism of Action

Biochemical Pathways

Without specific studies, it’s hard to say which biochemical pathways this compound might affect. Isoxazole derivatives have been known to be involved in a variety of biological processes .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Some isoxazole derivatives have been known to have antiviral, anti-inflammatory, and anticancer activities .

Future Directions

Isoxazole rings are commonly found in many commercially available drugs, and there is significant interest in developing new synthetic strategies and exploring their potential applications.